![molecular formula C10H11ClO3 B156762 3-(3-Chloro-4-methoxyphenyl)propanoic acid CAS No. 1857-56-3](/img/structure/B156762.png)
3-(3-Chloro-4-methoxyphenyl)propanoic acid
Overview
Description
3-(3-Chloro-4-methoxyphenyl)propanoic acid, also known as 3CMP, is an organic compound with a molecular structure of C9H10ClO3. It is a derivative of propanoic acid and is known for its unique properties. 3CMP is used in a variety of scientific research applications, including biochemical and physiological studies, laboratory experiments, and drug development.
Scientific Research Applications
Electrochemical Hydrogenation
Electrosynthesis has been successfully used for double bond hydrogenation in methoxyphenylpropenoic acids, including 3-(methoxyphenyl)propanoic acids. These acids were produced in virtually quantitative yield under specific conditions, showcasing the potential of electrochemical approaches in synthesizing such compounds (Korotaeva et al., 2011).
Renewable Building Blocks for Polybenzoxazine
Phloretic acid, a naturally occurring phenolic compound related to 3-(4-hydroxyphenyl)propanoic acid, has been explored as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation. This approach paves the way towards sustainable alternatives in material science applications (Trejo-Machin et al., 2017).
Chemical Synthesis and Structural Analysis
Several studies have focused on the synthesis and structural analysis of derivatives of methoxyphenylpropanoates. These include investigations into the reactivity of certain compounds with other chemicals, revealing potential pathways for synthesizing flavan-3-ols and insights into the crystal structure and conformation of related compounds (Brown et al., 1992; Kumarasinghe et al., 2009).
Antioxidative Properties
The antioxidative properties of certain phenylpropanoids related to 3-(4-hydroxy-3-methoxyphenyl)propanoic acid have been evaluated. These compounds have been found to inhibit the autoxidation of linoleic acid, demonstrating their potential as natural antioxidants (Kikuzaki et al., 1999).
Safety Evaluation in Food Contact Materials
The safety evaluation of certain derivatives of 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoic acid in food contact materials has been assessed. These studies provide valuable information on the safe use of such compounds in applications related to food packaging and storage (Flavourings, 2011).
Safety and Hazards
The compound has been classified as Acute Tox. 4 Oral, indicating that it may be harmful if swallowed . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . Personal protective equipment, including gloves and eye protection, should be used when handling this compound .
Mechanism of Action
Target of Action
Compounds with similar structures, known as phenylpropanoic acids, often interact with various enzymes and receptors in the body .
Mode of Action
Without specific studies, it’s difficult to determine the exact mode of action of “3-(3-Chloro-4-methoxyphenyl)propanoic acid”. It’s likely that it interacts with its targets in a way that’s similar to other phenylpropanoic acids .
Biochemical Pathways
As a carboxylic acid, “this compound” could potentially undergo metabolism via conversion to a coenzyme A (CoA) derivative, which is part of the usual metabolic pathway that carboxylic acids participate within in the human body .
Pharmacokinetics
They are typically metabolized in the liver and excreted in the urine .
Properties
IUPAC Name |
3-(3-chloro-4-methoxyphenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAYOFTZUJPQKET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCC(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10447265 | |
Record name | 3-(3-chloro-4-methoxyphenyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10447265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1857-56-3 | |
Record name | 3-(3-chloro-4-methoxyphenyl)propanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10447265 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(3-Chloro-4-methoxyphenyl)propionic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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